Cas no 2680871-60-5 (4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid
• CAS No: 2680871-60-5
• MF: C₁₅H₁₃F₃N₂O₃S
• MW: 358.335532903671
• CID: 5625095
• PubChem ID: 165937513
• Update Time: 2025-08-01

4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1-benzothiophene-2-carboxylic acid
• 2680871-60-5
• EN300-28299523
• 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C15H13F3N2O3S/c16-15(17,18)14(23)20-6-4-19(5-7-20)10-2-1-3-11-9(10)8-12(24-11)13(21)22/h1-3,8H,4-7H2,(H,21,22)
• InChI Key： CBTXLLLFVPTZKX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC=C2N1CCN(C(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 358.05989794g/mol
• Monoisotopic Mass: 358.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.1Ų

Additional information on 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid (CAS No. 2680871-60-5)

The compound 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid (CAS No. 2680871-60-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiophene core and trifluoroacetylpiperazine moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted therapy development.

In the context of modern drug discovery, 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid represents an important scaffold for medicinal chemistry optimization. The presence of both hydrogen bond donor and acceptor groups in its structure allows for diverse molecular interactions, a feature highly sought after in the design of bioactive compounds. Recent studies have focused on its potential role in addressing drug-resistant infections and chronic inflammatory conditions, topics that dominate current healthcare discussions.

The synthetic pathway for CAS 2680871-60-5 involves sophisticated organic transformations that highlight the compound's complexity. Key steps typically include the introduction of the trifluoroacetyl group to the piperazine ring and subsequent coupling with the benzothiophene carboxylic acid derivative. These synthetic challenges have made the compound a subject of interest in process chemistry optimization studies, particularly for researchers investigating green chemistry approaches to complex molecule synthesis.

From a physicochemical perspective, 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid exhibits properties that are crucial for drug development. Its logP value and aqueous solubility profile suggest potential for good bioavailability, while the presence of multiple hydrogen bond acceptors may influence its blood-brain barrier penetration characteristics. These attributes are frequently searched by medicinal chemists looking for CNS-active compounds or peripherally restricted drugs.

The growing interest in fluorinated pharmaceuticals has further elevated the importance of compounds like 2680871-60-5. The trifluoromethyl group in its structure is known to enhance metabolic stability and binding affinity, addressing two major challenges in modern drug development. This aligns with current industry focus on metabolically stable compounds and target engagement optimization, topics that frequently appear in pharmaceutical literature and conference discussions.

Analytical characterization of 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's distinct spectral signatures make it particularly interesting for method development studies in analytical chemistry. These aspects are relevant to researchers investigating structural elucidation techniques or developing quality control protocols for complex molecules.

In the broader context of chemical biology, derivatives of benzothiophene-2-carboxylic acid have shown promise as molecular probes for studying biological systems. The specific modifications present in CAS 2680871-60-5 may offer unique advantages for target identification and mechanism of action studies, areas that are currently receiving substantial research funding worldwide.

The patent landscape surrounding 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid suggests growing commercial interest in this chemical space. Several applications mention related structures for various therapeutic indications, particularly in the fields of oncology and neurological disorders. This aligns with market trends showing increased investment in these therapeutic areas.

From a safety perspective, proper handling of 2680871-60-5 requires standard laboratory precautions for organic compounds. While not classified as hazardous under standard regulations, its material safety data sheet should be consulted for specific handling recommendations, a common practice query among laboratory professionals working with novel compounds.

The future research directions for 4-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1-benzothiophene-2-carboxylic acid may include exploration of its structure-activity relationships through systematic modification of its pharmacophores. Such studies could provide valuable insights for fragment-based drug design, an approach gaining traction in pharmaceutical research. Additionally, its potential as a crystallization chaperone for membrane proteins might be investigated, addressing current challenges in structural biology.